Cas no 2377031-57-5 (5-Cyclopropyl-4-ethynyl-1,3-oxazole)

• Product Name: 5-Cyclopropyl-4-ethynyl-1,3-oxazole
• CAS No: 2377031-57-5
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 6335924
• PubChem ID: 145913619
• Update Time: 2025-06-14

5-Cyclopropyl-4-ethynyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-4-ethynyl-1,3-oxazole
• EN300-7457058
• 5-CYCLOPROPYL-4-ETHYNYLOXAZOLE
• AT18717
• 2377031-57-5

• Inchi： 1S/C8H7NO/c1-2-7-8(6-3-4-6)10-5-9-7/h1,5-6H,3-4H2
• InChI Key： NXEMLBVHNSQSJD-UHFFFAOYSA-N
• SMILES： O1C=NC(C#C)=C1C1CC1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-Cyclopropyl-4-ethynyl-1,3-oxazole

Comprehensive Overview of 5-Cyclopropyl-4-ethynyl-1,3-oxazole (CAS No. 2377031-57-5): Properties, Applications, and Research Insights

The compound 5-Cyclopropyl-4-ethynyl-1,3-oxazole (CAS No. 2377031-57-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the cyclopropyl and ethynyl functional groups attached to an oxazole core, make it a versatile building block for drug discovery and advanced material design. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets with high selectivity.

In recent years, the demand for small-molecule heterocycles like 5-Cyclopropyl-4-ethynyl-1,3-oxazole has surged, driven by their applications in medicinal chemistry and agrochemical development. The compound’s oxazole ring is known for its stability and electronic properties, which are critical for interactions with enzymes and receptors. Meanwhile, the ethynyl group offers opportunities for further functionalization via click chemistry, a trending topic in synthetic organic chemistry. This adaptability aligns with the growing focus on modular synthesis and high-throughput screening in drug discovery pipelines.

From a synthetic perspective, 5-Cyclopropyl-4-ethynyl-1,3-oxazole (CAS No. 2377031-57-5) is often synthesized through palladium-catalyzed cross-coupling or cyclization reactions, methodologies frequently searched by chemists in academic and industrial settings. Its cyclopropyl moiety introduces steric constraints that can enhance binding affinity in drug candidates, a feature highlighted in recent publications on kinase inhibitors and GPCR modulators. These attributes make it a valuable tool for addressing challenges in structure-activity relationship (SAR) studies.

The compound’s relevance extends to material science, where its conjugated system and rigid structure contribute to applications in organic electronics and photovoltaic materials. With the rise of sustainable chemistry, researchers are exploring its potential in green synthesis routes, leveraging its efficiency and minimal waste generation. This aligns with broader industry trends toward eco-friendly chemical processes, a topic frequently queried in scientific databases and forums.

Ongoing research into 5-Cyclopropyl-4-ethynyl-1,3-oxazole also explores its role in catalysis and ligand design. Its ability to act as a chelating agent or metal-coordinating fragment has sparked interest in asymmetric synthesis and organometallic chemistry. As the scientific community prioritizes precision molecular design, this compound’s modularity positions it as a key player in next-generation functional materials and therapeutic agents.

In summary, 5-Cyclopropyl-4-ethynyl-1,3-oxazole (CAS No. 2377031-57-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—reflect the compound’s adaptability to evolving scientific demands. As research continues to uncover its potential, this molecule remains a focal point for breakthroughs in life sciences and technology-driven industries.